Cas no 102129-65-7 (Adenosine-5′-diphosphoglucose Disodium Salt)

• Product Name: Adenosine-5′-diphosphoglucose Disodium Salt
• CAS No: 102129-65-7
• MF: C₁₆H₂₃N₅Na₂O₁₅P₂
• MW: 633.305387735367
• CID: 124927
• Update Time: 2024-11-04

Adenosine-5′-diphosphoglucose Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(trihydrogen diphosphate), P'-b-D-glucopyranosyl ester, disodium salt (9CI)
• ADPG
• ADENOSINE 5'-DIPHOSPHOGLUCOSE DISODIUM SALT
• ADENOSINE-5'-DIPHOSPHOGLUCOSE
• ADENOSINE 5'-DIPHOSPHOGLUCOSE DISODIUM
• ADP-glc
• ADP-glc,ADP-Glucose,ADPG
• ADP-Glucose
• ADENOSINE 5’-DIPHOSPHOGLUCOSE DISODIUM
• ADP-Glucose (sodium salt)
• Adenosine-5′-diphosphoglucose disodium salt(ADPG)
• Adenosine-5′-diphosphoglucose disodium salt,ADP-Glucose, ADP-glc, ADPG
• ADP-glc, ADP-Glucose, ADPG
• ADP-Glucose/ADP-glc/ADPG
• Adenosine-5′-diphosphoglucose disodium salt, ≥93%
• Adenosine-5′-diphosphoglucose Disodium Salt

• Inchi： 1S/C16H25N5O15P2.2Na/c17-14-9-15(19-4-18-14)21(5-20-9)16-13(28)12(27)8(34-16)3-33-38(32,36-37(29,30)31)35-7(2-23)11(26)10(25)6(24)1-22;;/h1,4-8,10-13,16,23-28H,2-3H2,(H2,17,18,19)(H2,29,30,31);;/q;2*+1/p-2/t6-,7+,8+,10+,11+,12+,13+,16+,38?;;/m0../s1
• InChI Key： GKHSIFNCEDGFNS-KEUWAAFMSA-L
• SMILES： [Na+].[Na+].C(OP(O[C@H](CO)[C@@H](O)[C@H](O)[C@@H](O)C=O)(OP([O-])([O-])=O)=O)[C@H]1O[C@@H](N2C3=C(C(=NC=N3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 633.04600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 908
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: PBS（pH 7.2）：10 mg/mL
• PSA: 344.87000
• LogP: -2.62160
• Vapor Pressure: No data available
• Solubility: It is hygroscopic. Soluble in water, insoluble in methanol, ethanol, acetone and ether.

Adenosine-5′-diphosphoglucose Disodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Safety Term：WGK Germany 3F 3-10-21

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